Cas no 143-66-8 (Sodium Tetraphenylboroate)

• Product Name: Sodium Tetraphenylboroate
• CAS No: 143-66-8
• MF: C₂₄H₂₀BNa
• MW: 342.216377258301
• MDL: MFCD00011494
• CID: 36524
• PubChem ID: 87563126
• Update Time: 2026-01-30

Sodium Tetraphenylboroate Chemical and Physical Properties

Names and Identifiers

• Sodium tetraphenylborate
• Sodium tetraphenylboron
• Borate(1-),tetraphenyl-,sodium
• kariporuk
• sodiumtetraphenylborate(1-)
• sodiumtetraphenylborate(naph4b)
• sodiumtetraphenylboride
• sodiumtetraphenylboride(1-)
• NaTBP
• Sodium Tetraphenylborate [Precipitation reagent for K]
• MES for Molecular Biology
• Sodium Tetraphenylbo
• Sodium Tetraphenylboroate
• Sodiumtetraphenylboronpowder
• Tetraphenylborate Sodium Salt (Kalibor)
• Kalignost
• NaTBP 
• Natrium-tetramethoxyboranat
• tetramethoxy-boranoic acid,sodium-salt
• Tetramethoxy-boransaeure,Natrium-Salz
• Tetraphenylboron sodium
• Tetraphenylboron sodiuM, ACS reagent
• NATPB
• KALIBOR
• KalignostGr
• Kalignost(R)
• For Analysis
• KALIGNOST R. G.
• KalignostGr99%
• Sodium tetraphenylborate(1-)
• Dotite Kalibor
• Kariporu K
• Tetraphenyl sodium borate
• Borate(1-), tetraphenyl-, sodium
• Sodium tetraphenylboride
• sodium tetraphenylboranuide
• Tetraphenyl boron sodium salt
• Sodium tetraphenylboride(1-)
• Sodium tetraphenylborate (NaPh4B)
• Borate(1-), tetraphenyl-, sodium salt
• 5A96KL5H1M
• AK128415
• Borate(1-
• NSC 203323
• NS00079060
• HFSRCEJMTLMDLI-UHFFFAOYSA-N
• DTXSID2059728
• NSC5360
• AKOS005259917
• AI3-60390
• FT-0631834
• MFCD00011494
• AKOS015965092
• Sodium tetraphenylborate;Sodium tetraphenylboron;Tetraphenylboron sodium
• NSC-5360
• Q905430
• A808095
• sodium tetraphenyborate
• AC-4528
• EINECS 205-605-5
• AS-14873
• sodium;tetraphenylboranuide
• 143-66-8
• SODIUM TETRAPHENYLBORATE [MI]
• sodiumtetraphenylborate
• UNII-5A96KL5H1M
• Sodium tetraphenylborate at 295 K
• J-610051
• Borate(1-), tetraphenyl-, sodium (1:1)
• sodium tetrakis(phenyl) borate
• CS-0064837
• NSC-203323
• NaB(C6H5)4
• DB-042700
• A5130
• DTXCID3034660
• Borate(1), tetraphenyl, sodium salt
• 205-605-5
• Sodium tetraphenylboride(1)
• Borate(1), tetraphenyl, sodium
• FS15224
• Kalignost;Tetraphenylboron sodium
• Sodium tetraphenylborate(1)

• MDL： MFCD00011494
• Inchi： 1S/C24H20B.Na/c1-5-13-21(14-6-1)25(22-15-7-2-8-16-22,23-17-9-3-10-18-23)24-19-11-4-12-20-24;/h1-20H;/q-1;+1
• InChI Key： HFSRCEJMTLMDLI-UHFFFAOYSA-N
• SMILES： [Na+].C1([B-](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1
• BRN： 3599783

Computed Properties

• Exact Mass: 342.15600
• Monoisotopic Mass: 342.156
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 308
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White crystals. Odourless. Sensitive to light. Slightly hygroscopic.
• Density: 1.1500
• Melting Point: 300 ºC
• PH: 8 (50g/l, H2O, 20℃)
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable. Incompatible with strong acids, strong oxidizing agents. Light sensitive.
• PSA: 0.00000
• LogP: 3.06400
• Solubility: Soluble in water, acetone, acetonitrile, dimethylformamide, the lower the temperature, the greater the solubility. Insoluble in benzene and carbon tetrachloride. Precipitate with potassium, rubidium, cesium, silver and mercury salts. It forms insoluble precipitate with organic base.
• Merck: 8690
• Sensitiveness: Light Sensitive

Sodium Tetraphenylboroate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S26-S36/37
• FLUKA BRAND F CODES：8
• RTECS：ED3362500
• Hazardous Material Identification：
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R22
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：2-8°C
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates

Additional information on Sodium Tetraphenylboroate

Introduction to Sodium Tetraphenylboroate (CAS No. 143-66-8)

Sodium Tetraphenylboroate (CAS No. 143-66-8) is a widely recognized compound in the field of organic chemistry and materials science. This compound, characterized by its high thermal stability and unique electronic properties, has garnered significant attention in recent years due to its applications in various industrial and research settings. The structure of Sodium Tetraphenylboroate consists of a central boron atom coordinated to four phenyl groups, with a sodium counterion, making it an excellent example of a borylated aromatic compound.

The chemical properties of Sodium Tetraphenylboroate make it a valuable reagent in synthetic chemistry. Its ability to act as a Lewis acid has been exploited in numerous catalytic processes, including cross-coupling reactions and polymerization techniques. The compound's stability under a wide range of conditions further enhances its utility in both laboratory and industrial applications.

In recent years, researchers have been exploring the potential of Sodium Tetraphenylboroate in the development of advanced materials. Its incorporation into organic semiconductors has shown promise in improving charge transport properties, making it a candidate for use in flexible electronics and optoelectronic devices. Additionally, the compound's role in stabilizing reactive intermediates has been highlighted in studies focusing on green chemistry approaches, where minimizing waste and energy consumption are paramount.

One of the most intriguing aspects of Sodium Tetraphenylboroate is its application in pharmaceutical research. The boron atom's unique electronic environment allows for interactions with biological molecules, which has led to investigations into its potential as a drug scaffold or prodrug. Recent studies have demonstrated its ability to enhance the bioavailability of certain therapeutic agents when used as an excipient, showcasing its versatility beyond traditional chemical applications.

The synthesis of Sodium Tetraphenylboroate typically involves the reaction of phenylboronic acid with sodium hydroxide, resulting in the formation of the desired product. This synthetic route is favored for its simplicity and high yield, making it accessible for both academic and industrial laboratories. However, recent advancements in catalytic methods have opened up new possibilities for more efficient and sustainable production processes.

The industrial significance of Sodium Tetraphenylboroate cannot be overstated. Its use as a flame retardant additive in polymers has been particularly noteworthy, as it provides effective fire resistance without compromising material integrity. Furthermore, its role in corrosion inhibition has been explored, where it acts as a protective layer against oxidative degradation in metal surfaces.

As our understanding of nanotechnology evolves, Sodium Tetraphenylboroate has found new applications in the realm of nanomaterials. Its ability to stabilize nanoparticles and facilitate their dispersion has made it a valuable component in colloidal suspensions used for coatings and composite materials. This application underscores the compound's broad utility across multiple scientific disciplines.

The environmental impact of using Sodium Tetraphenylboroate is also an area of growing interest. Studies have shown that when properly disposed of, the compound does not pose significant risks to ecosystems. However, ongoing research aims to further minimize its environmental footprint by developing more eco-friendly synthetic routes and end-of-life management strategies.

In conclusion, Sodium Tetraphenylboroate (CAS No. 143-66-8) is a multifaceted compound with a wide array of applications spanning from organic synthesis to advanced materials and pharmaceutical research. Its unique chemical properties continue to drive innovation across various scientific fields, making it an indispensable tool for researchers and industry professionals alike.